Cas no 918665-05-1 (2-Amino-5-[(4-fluorophenyl)methyl]-5-(4-methoxyphenyl)-4,5-dihydro-1H-imidazol-4-one)

• Product Name: 2-Amino-5-[(4-fluorophenyl)methyl]-5-(4-methoxyphenyl)-4,5-dihydro-1H-imidazol-4-one
• CAS No: 918665-05-1
• MF: C₁₇H₁₆FN₃O₂
• MW: 313.326247215271
• MDL: MFCD21334225
• CID: 771697
• Update Time: 2025-06-27

2-Amino-5-[(4-fluorophenyl)methyl]-5-(4-methoxyphenyl)-4,5-dihydro-1H-imidazol-4-one Chemical and Physical Properties

Names and Identifiers

• 4H-Imidazol-4-one,2-amino-5-[(4-fluorophenyl)methyl]-3,5-dihydro-5-(4-methoxyphenyl)-
• 2-Amino-5-[(4-fluorophenyl)methyl]-5-(4-methoxyphenyl)-4,5-dihydro-1H-imidazol-4-one

• MDL： MFCD21334225
• Inchi： 1S/C17H16FN3O2/c1-23-14-8-4-12(5-9-14)17(15(22)20-16(19)21-17)10-11-2-6-13(18)7-3-11/h2-9H,10H2,1H3,(H3,19,20,21,22)
• InChI Key： DQYYCIRDMFBPBG-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CC1(C(NC(N)=N1)=O)C1C=CC(=CC=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 469
• Topological Polar Surface Area: 76.7

Additional information on 2-Amino-5-[(4-fluorophenyl)methyl]-5-(4-methoxyphenyl)-4,5-dihydro-1H-imidazol-4-one

Introduction to 2-Amino-5-[(4-fluorophenyl)methyl]-5-(4-methoxyphenyl)-4,5-dihydro-1H-imidazol-4-one (CAS No. 918665-05-1)

2-Amino-5-[(4-fluorophenyl)methyl]-5-(4-methoxyphenyl)-4,5-dihydro-1H-imidazol-4-one (CAS No. 918665-05-1) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of imidazolones and is characterized by its unique structural features, including an amino group, a fluorinated benzyl moiety, and a methoxyphenyl substituent. These structural elements contribute to its potential biological activities and make it a promising candidate for various therapeutic applications.

The chemical structure of 2-Amino-5-[(4-fluorophenyl)methyl]-5-(4-methoxyphenyl)-4,5-dihydro-1H-imidazol-4-one is defined by its imidazolone core, which is a five-membered heterocyclic ring containing two nitrogen atoms. The presence of the amino group at position 2 and the substitution at positions 5 with a fluorinated benzyl and a methoxyphenyl group imparts specific chemical and biological properties to the molecule. The fluorine atom in the benzyl moiety can influence the compound's lipophilicity and metabolic stability, while the methoxyphenyl group can enhance its binding affinity to target proteins.

Recent studies have explored the potential therapeutic applications of 2-Amino-5-[(4-fluorophenyl)methyl]-5-(4-methoxyphenyl)-4,5-dihydro-1H-imidazol-4-one. One notable area of research is its activity as an inhibitor of specific enzymes involved in various disease pathways. For instance, this compound has been investigated for its ability to inhibit kinases, which are key enzymes in signal transduction pathways that regulate cell growth, proliferation, and survival. Inhibition of these kinases can have therapeutic benefits in conditions such as cancer and inflammatory diseases.

In addition to its enzymatic inhibition properties, 2-Amino-5-[(4-fluorophenyl)methyl]-5-(4-methoxyphenyl)-4,5-dihydro-1H-imidazol-4-one has also shown promise as an anti-inflammatory agent. In vitro studies have demonstrated that this compound can reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in activated immune cells. This anti-inflammatory activity makes it a potential candidate for the treatment of chronic inflammatory disorders.

The pharmacokinetic properties of 2-Amino-5-[(4-fluorophenyl)methyl]-5-(4-methoxyphenyl)-4,5-dihydro-1H-imidazol-4-one have been evaluated in preclinical studies. These studies have shown that the compound exhibits good oral bioavailability and favorable metabolic stability. Its lipophilic nature allows it to cross biological membranes efficiently, which is crucial for achieving therapeutic concentrations at target tissues. However, further optimization may be necessary to improve its pharmacokinetic profile for clinical applications.

Toxicity studies on 2-Amino-5-[(4-fluorophenyl)methyl]-5-(4-methoxyphenyl)-4,5-dihydro-1H-imidazol-4-one have indicated that it has a favorable safety profile at therapeutic doses. In animal models, no significant adverse effects were observed at doses up to several times higher than those required for therapeutic efficacy. This suggests that the compound has a wide therapeutic window, which is an important consideration for drug development.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-Amino-5-[(4-fluorophenyl)methyl]-5-(4-methoxyphenyl)-4,5-dihydro-1H-imidazol-4-one in human subjects. Early-phase trials have shown promising results, with the compound demonstrating good tolerability and preliminary evidence of therapeutic benefit in patients with specific conditions. Ongoing research aims to further elucidate the mechanism of action and optimize dosing regimens for different indications.

In conclusion, 2-Amino-5-[(4-fluorophenyl)methyl]-5-(4-methoxyphenyl)-4,5-dihydro-1H-imidazol-4-one (CAS No. 918665-05-1) is a promising compound with potential applications in various therapeutic areas. Its unique chemical structure and biological activities make it an attractive candidate for further development as a novel pharmaceutical agent. Continued research and clinical evaluation will be essential to fully realize its therapeutic potential.